Cas no 117550-12-6 (D-Valine,L-tyrosyl-D-cysteinyl-L-phenylalanyl-3-mercapto-, cyclic (2®4)-disulfide)

• Product Name: D-Valine,L-tyrosyl-D-cysteinyl-L-phenylalanyl-3-mercapto-, cyclic (2®4)-disulfide
• CAS No: 117550-12-6
• MF: C₂₆H₃₄N₄O₆S₂
• MW: 562.701364040375
• CID: 143985
• PubChem ID: 3082858
• Update Time: 2025-04-19

D-Valine,L-tyrosyl-D-cysteinyl-L-phenylalanyl-3-mercapto-, cyclic (2®4)-disulfide Chemical and Physical Properties

Names and Identifiers

• [(2S)-2-[[(2S)-2-[[(2S)-2-amino-3-(4-hydroxyphenyl)propanoyl]amino]-3-sulfanylpropanoyl]amino]-3-phenylpropanoyl] (2S)-2-amino-3-methyl-3-sulfanylbutanoate
• H-tyrosyl-cyclo(cysteinyl-phenylalanyl-penicillaminyl)-OH
• (2S)-2-amino-3-methyl-3-sulfanylbutanoyl L-tyrosyl-D-cysteinyl-L-phenylalaninate
• DCFPE
• D-Valine, L-tyrosyl-D-cysteinyl-L-phenylalanyl-3-mercapto-, cyclic (2-4)-disulfide
• Htdcpdp-OH
• H-Tyr-cyclo(cys-phe-pen)-OH
• H-Tyrosyl-cyclo(cysteinyl-phenylalanyl-beta-beta-dimethylcysteinyl)-OH
• Jom 13
• Tyr-c(D-cys-phe-D-pen)OH
• (S)-2-((S)-2-((S)-2-amino-3-(4-hydroxyphenyl)propanamido)-3-mercaptopropanamido)-3-phenylpropanoic (S)-2-amino-3-mercapto-3-methylbutanoic anhydride
• DTXSID00151804
• 117550-12-6
• D-Valine,L-tyrosyl-D-cysteinyl-L-phenylalanyl-3-mercapto-, cyclic (2®4)-disulfide

• Inchi： 1S/C26H34N4O6S2/c1-26(2,38)21(28)25(35)36-24(34)19(13-15-6-4-3-5-7-15)29-23(33)20(14-37)30-22(32)18(27)12-16-8-10-17(31)11-9-16/h3-11,18-21,31,37-38H,12-14,27-28H2,1-2H3,(H,29,33)(H,30,32)/t18-,19-,20+,21-/m0/s1
• InChI Key： LINHQEFGHROEAQ-BURNTYAHSA-N
• SMILES： SC(C)(C)[C@H](C(=O)OC([C@H](CC1C=CC=CC=1)NC([C@@H](CS)NC([C@H](CC1C=CC(=CC=1)O)N)=O)=O)=O)N

Computed Properties

• Exact Mass: 562.19222
• Monoisotopic Mass: 562.192
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 38
• Rotatable Bond Count: 14
• Complexity: 816
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 176Ų

Experimental Properties

• Density: 1.311
• Boiling Point: 827.4°Cat760mmHg
• Flash Point: 454.2°C
• Refractive Index: 1.613
• PSA: 173.84

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides